ReN-1869 hydrochloride
ReN-1869 hydrochloride
ReN 1869 hydrochloride is a novel, selective histamine H1 receptor antagonist, which demonstrates affinity to the histamine H1 receptor (guinea pig brain) with Ki of 0.19±0.04 μM and the non-selective σ site (guinea pig brain) with Ki of 0.45 μM.
Brand Name:
Vulcanchem
CAS No.:
170149-76-5
VCID:
VC0007223
InChI:
InChI=1S/C24H27NO2.ClH/c26-24(27)20-9-5-15-25(17-20)16-6-12-23-21-10-3-1-7-18(21)13-14-19-8-2-4-11-22(19)23;/h1-4,7-8,10-12,20H,5-6,9,13-17H2,(H,26,27);1H/t20-;/m1./s1
SMILES:
C1CC(CN(C1)CCC=C2C3=CC=CC=C3CCC4=CC=CC=C42)C(=O)O.Cl
Molecular Formula:
C₂₄H₂₈ClNO₂
Molecular Weight:
397.9 g/mol
ReN-1869 hydrochloride
CAS No.: 170149-76-5
Inhibitors
VCID: VC0007223
Molecular Formula: C₂₄H₂₈ClNO₂
Molecular Weight: 397.9 g/mol
| CAS No. | 170149-76-5 |
|---|---|
| Product Name | ReN-1869 hydrochloride |
| Molecular Formula | C₂₄H₂₈ClNO₂ |
| Molecular Weight | 397.9 g/mol |
| IUPAC Name | (3R)-1-[3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)propyl]piperidine-3-carboxylic acid;hydrochloride |
| Standard InChI | InChI=1S/C24H27NO2.ClH/c26-24(27)20-9-5-15-25(17-20)16-6-12-23-21-10-3-1-7-18(21)13-14-19-8-2-4-11-22(19)23;/h1-4,7-8,10-12,20H,5-6,9,13-17H2,(H,26,27);1H/t20-;/m1./s1 |
| Standard InChIKey | OJCOPCYFLFDPTD-VEIFNGETSA-N |
| Isomeric SMILES | C1C[C@H](CN(C1)CCC=C2C3=CC=CC=C3CCC4=CC=CC=C42)C(=O)O.Cl |
| SMILES | C1CC(CN(C1)CCC=C2C3=CC=CC=C3CCC4=CC=CC=C42)C(=O)O.Cl |
| Canonical SMILES | C1CC(CN(C1)CCC=C2C3=CC=CC=C3CCC4=CC=CC=C42)C(=O)O.Cl |
| Description | ReN 1869 hydrochloride is a novel, selective histamine H1 receptor antagonist, which demonstrates affinity to the histamine H1 receptor (guinea pig brain) with Ki of 0.19±0.04 μM and the non-selective σ site (guinea pig brain) with Ki of 0.45 μM. |
| Reference | [1]. Olsen UB, et al. ReN 1869, a novel tricyclic antihistamine, is active against neurogenic pain and inflammation. Eur J Pharmacol. 2002 Jan 18;435(1):43-57. |
| PubChem Compound | 9800975 |
| Last Modified | Nov 11 2021 |
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